Cas no 1694490-48-6 (8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline)

8-(Oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline is a heterocyclic compound featuring a tetrahydroisoquinoline core substituted with an oxan-4-yl (tetrahydropyran-4-yl) group at the 8-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and organic synthesis. The tetrahydropyran moiety enhances solubility and metabolic stability, while the tetrahydroisoquinoline scaffold offers versatility for further functionalization. Its balanced lipophilicity and rigid framework contribute to potential applications in drug discovery, particularly in central nervous system (CNS) targeting and receptor modulation. The compound’s synthetic accessibility and stability under standard conditions further support its utility in medicinal chemistry research.
8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline structure
1694490-48-6 structure
Product Name:8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline
CAS No:1694490-48-6
MF:C14H19NO
MW:217.306763887405
CID:6136429
PubChem ID:106778958
Update Time:2025-10-28

8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline
    • 1694490-48-6
    • EN300-1477985
    • Inchi: 1S/C14H19NO/c1-2-11-4-7-15-10-14(11)13(3-1)12-5-8-16-9-6-12/h1-3,12,15H,4-10H2
    • InChI Key: IFYMVMSTZGWARM-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)C1=CC=CC2CCNCC1=2

Computed Properties

  • Exact Mass: 217.146664230g/mol
  • Monoisotopic Mass: 217.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 21.3Ų

8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1477985-0.05g
8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline
1694490-48-6
0.05g
$1104.0 2023-05-23
Enamine
EN300-1477985-0.1g
8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline
1694490-48-6
0.1g
$1157.0 2023-05-23
Enamine
EN300-1477985-0.25g
8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline
1694490-48-6
0.25g
$1209.0 2023-05-23
Enamine
EN300-1477985-0.5g
8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline
1694490-48-6
0.5g
$1262.0 2023-05-23
Enamine
EN300-1477985-1.0g
8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline
1694490-48-6
1g
$1315.0 2023-05-23
Enamine
EN300-1477985-2.5g
8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline
1694490-48-6
2.5g
$2576.0 2023-05-23
Enamine
EN300-1477985-5.0g
8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline
1694490-48-6
5g
$3812.0 2023-05-23
Enamine
EN300-1477985-10.0g
8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline
1694490-48-6
10g
$5652.0 2023-05-23
Enamine
EN300-1477985-50mg
8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline
1694490-48-6
50mg
$827.0 2023-09-28
Enamine
EN300-1477985-100mg
8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline
1694490-48-6
100mg
$867.0 2023-09-28

Additional information on 8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline

8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline: A Comprehensive Overview

The compound with CAS No. 1694490-48-6, commonly referred to as 8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinolines, which are known for their structural versatility and potential biological activities. The oxan-4-yl group attached at the 8th position of the tetrahydroisoquinoline backbone introduces unique electronic and steric properties, making this compound a subject of interest for both academic and industrial research.

Recent studies have highlighted the importance of tetrahydroisoquinolines in drug discovery, particularly in the development of anti-inflammatory and analgesic agents. The incorporation of the oxan-4-yl group in this compound has been shown to enhance its bioavailability and stability, making it a promising candidate for further exploration in therapeutic applications. Researchers have also explored the potential of this compound as a precursor for more complex molecular architectures, leveraging its structural flexibility to design novel bioactive molecules.

From a synthetic perspective, the preparation of 8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline involves a series of well-established organic reactions. The synthesis typically begins with the construction of the tetrahydroisoquinoline core, followed by the introduction of the oxan-4-yl group through etherification or related processes. This multi-step synthesis demonstrates the molecule's accessibility and scalability, which are crucial factors for its potential commercialization.

One of the most intriguing aspects of this compound is its ability to engage in various non-covalent interactions due to its heterocyclic framework. These interactions play a pivotal role in determining its physical properties and biological behavior. For instance, computational studies have revealed that the tetrahydroisoquinoline moiety can form hydrogen bonds with target biomolecules, potentially enhancing its binding affinity in biological systems.

In terms of applications, 8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline has shown promise in several areas beyond traditional pharmaceuticals. For example, it has been investigated as a ligand in transition metal catalysis due to its ability to coordinate with metal centers effectively. This property opens up new avenues for its use in catalytic processes and materials science.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound while exploring its potential as a building block for more complex structures. The integration of advanced analytical techniques such as NMR spectroscopy and X-ray crystallography has provided deeper insights into its molecular structure and conformational preferences.

In conclusion, 8-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline represents a compelling example of how structural modifications can significantly influence a molecule's properties and applications. As research continues to uncover its full potential across diverse fields such as drug discovery and materials science, this compound is poised to make meaningful contributions to scientific advancement.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司